3-(dimethylamino)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]benzamide

• IUPAC Name: 3-(dimethylamino)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]benzamide
• InChI: InChI=1S/C19H25N5O/c1-23(2)16-7-5-6-13(11-16)18(25)21-15-8-9-17-14(10-15)12-20-19(22-17)24(3)4/h5-7,11-12,15H,8-10H2,1-4H3,(H,21,25)
• InChI Key: OMLNDNIHVAYDRS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=CC(=C1)C(=O)NC2CCC3=NC(=NC=C3C2)N(C)C
• Molecular Formula: C19H25N5O
• Molecular Weight: 339.4 g/mol

Description

3-(dimethylamino)-N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]benzamide is a useful research compound. Its molecular formula is C19H25N5O and its molecular weight is 339.443. The purity is usually 95%.
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Scientific Research Applications

Reaction Mechanisms and Synthetic Applications

One study discusses the reaction of 3-(dimethylamino)-2H-azirines with picramic acid , leading to the synthesis of quinazoline and 1,3-benzoxazole derivatives. This reaction showcases the versatility of azirines in generating complex heterocyclic compounds, which could have implications for material science and molecular engineering (Villalgordo, Vincent, & Heimgartner, 1990). Similarly, the synthesis of tetra- and penta-heterocyclic compounds incorporating isoquinoline moieties highlights innovative pathways to create molecules with potential as advanced materials or probes in chemical biology (Abdallah, Hassaneen, & Abdelhadi, 2009).

Potential for Material Science

The development of new aromatic polymers containing 1,3,5-triazine rings and long alkyl side chains from related compounds underscores their application in material science, especially for creating polymers with specific mechanical and thermal properties (Lin, Yuki, Kunisada, & Kondo, 1990). These polymers' solubility in nonpolar solvents and thermal stability make them candidates for specialized applications in coatings and as components in electronic devices.

Biochemical Investigations

In biochemical research, aminosubstituted 1,4-benzoquinones , related to the compound , have been studied for their photoactivation properties. These studies reveal potential uses in developing light-activated therapeutic agents, where targeted activation could minimize side effects and improve treatment efficacy (Chen & Steinmetz, 2006).